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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the thermogravimetric analysis (TGA) of

Vat Red 10 (C.I. Pigment Red 196), a high-performance organic pigment. Due to the limited

availability of specific experimental data for Vat Red 10 in publicly accessible literature, this

guide synthesizes information on the general thermal behavior of high-performance vat dyes

and anthraquinone-based pigments to provide a robust framework for its analysis.

Vat dyes are recognized for their exceptional thermal stability, a characteristic attributed to their

large, conjugated molecular structures. Understanding the thermal decomposition profile of Vat
Red 10 is crucial for its application in high-temperature processes, for assessing its long-term

stability, and for quality control in various industrial and pharmaceutical applications.

Data Presentation: Expected Thermal
Decomposition Profile
The following table summarizes the anticipated thermogravimetric data for Vat Red 10, based

on the typical performance of high-performance vat dyes. It is important to note that these

values are representative and actual experimental results may vary depending on the specific

experimental conditions.
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Thermal Event Temperature (°C) Mass Loss (%) Atmosphere

Onset of

Decomposition

(Tonset)

~ 450 > 5 Nitrogen

Peak Decomposition

(Tpeak)
~ 500 - 600 Variable Nitrogen

Final Residue at

800°C
- ~ 50 - 60 Nitrogen

Experimental Protocols
A detailed methodology for conducting the thermogravimetric analysis of Vat Red 10 is

provided below. This protocol is adapted from standard procedures for the analysis of similar

high-performance organic pigments.

Objective: To determine the thermal stability and decomposition profile of Vat Red 10 using

thermogravimetric analysis.

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical Balance (sensitivity ±0.01 mg)

Sample Pans (e.g., platinum, alumina, or ceramic)

Inert Gas Supply (e.g., high-purity nitrogen or argon)

Procedure:

Instrument Calibration: Calibrate the TGA instrument for mass and temperature according to

the manufacturer's specifications. This is typically performed using standard reference

materials with known transition temperatures and mass changes.

Sample Preparation:
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Ensure the Vat Red 10 sample is in a fine, homogeneous powder form.

Accurately weigh approximately 5-10 mg of the sample into a tared TGA sample pan.

Record the exact mass.

Experimental Setup:

Place the sample pan securely in the TGA furnace.

Purge the furnace with a high-purity inert gas (e.g., nitrogen) at a constant flow rate of 20-

50 mL/min for at least 30 minutes prior to the analysis to ensure an inert atmosphere.

Maintain this purge throughout the experiment.

TGA Measurement:

Equilibrate the sample at a starting temperature of 30°C and hold for 10 minutes to allow

for thermal stabilization.

Ramp the temperature from 30°C to 900°C at a controlled heating rate of 10°C/min.

Continuously monitor and record the sample mass as a function of temperature.

Data Analysis:

Plot the percentage of mass loss versus temperature to generate the TGA curve

(thermogram).

From the TGA curve, determine the onset temperature of decomposition (Tonset), which is

the temperature at which significant mass loss begins.

Determine the peak decomposition temperature(s) (Tpeak) from the derivative of the TGA

curve (DTG curve), which represents the point of maximum rate of mass loss.

Calculate the percentage of mass loss at different temperature intervals and the final

residual mass at the end of the experiment.

Mandatory Visualization
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Sample Preparation

TGA Instrument Operation

Data Analysis

Start: Obtain Vat Red 10 Sample

Weigh 5-10 mg of Sample

Place Sample in TGA Pan

Load Sample into TGA Furnace

Purge with Inert Gas (N2)

Heat from 30°C to 900°C at 10°C/min

Record Mass vs. Temperature

Plot TGA and DTG Curves

Determine Tonset, Tpeak, and Mass Loss

Generate Analysis Report

end

End
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To cite this document: BenchChem. [Thermogravimetric Analysis of Vat Red 10: A
Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668950#thermogravimetric-analysis-of-vat-red-10]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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